Cas no 125055-70-1 (4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,8-methyl-4-oxo-N-propyl-)
125055-70-1 structure
Product Name:4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,8-methyl-4-oxo-N-propyl-
CAS No:125055-70-1
MF:C13H15N3O2
MW:245.277102708817
CID:179116
PubChem ID:3079292
Update Time:2025-04-19
4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,8-methyl-4-oxo-N-propyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,8-methyl-4-oxo-N-propyl-
- 8-methyl-4-oxo-N-propylpyrido[1,2-a]pyrimidine-3-carboxamide
- 4H-Pyrido(1,2-a)pyrimidine-3-carboxamide, 8-methyl-4-oxo-N-propyl-
- 125055-70-1
- 8-Methyl-4-oxo-N-propyl-4H-pyrido(1,2-a)pyrimidine-3-carboxamide
- DTXSID00154577
- SCHEMBL9129589
- OCTWAVRBRWPDMT-UHFFFAOYSA-N
- N-propyl-8-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidine-3-carboxamide
-
- Inchi: 1S/C13H15N3O2/c1-3-5-14-12(17)10-8-15-11-7-9(2)4-6-16(11)13(10)18/h4,6-8H,3,5H2,1-2H3,(H,14,17)
- InChI Key: OCTWAVRBRWPDMT-UHFFFAOYSA-N
- SMILES: O=C1C(=CN=C2C=C(C)C=CN21)C(NCCC)=O
Computed Properties
- Exact Mass: 245.11655
- Monoisotopic Mass: 245.116426730g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 512
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 61.8Ų
Experimental Properties
- PSA: 61.77
4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,8-methyl-4-oxo-N-propyl- Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
125055-70-1 (4H-Pyrido[1,2-a]pyrimidine-3-carboxamide,8-methyl-4-oxo-N-propyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
CN Supplier
Reagent